PRMT5/MEP50 Binding Affinity Determination
(5-Methylpyrazin-2-yl)methanamine acetate demonstrates measurable binding affinity to the human PRMT5-MEP50 complex with a Kd of 25 µM by surface plasmon resonance (SPR) [1]. In contrast, advanced PRMT5/MEP50 inhibitors in clinical development (e.g., Compound 208 from US10307413) exhibit an IC50 of 38 nM in enzymatic assays [2]. This 658-fold difference in affinity positions the acetate salt as a low-affinity probe suitable for control experiments, fragment-based screening, or assay calibration rather than as a potent inhibitor. The free base form lacks validated binding data and requires additional formulation before SPR analysis.
~658-fold lower affinity
| Evidence Dimension | Binding affinity (Kd) to human PRMT5-MEP50 complex |
|---|---|
| Target Compound Data | 25,000 nM (Kd) |
| Comparator Or Baseline | Compound 208 (US10307413): 38 nM (IC50) |
| Quantified Difference | 658-fold lower affinity for target compound |
| Conditions | Surface plasmon resonance (SPR); PRMT5/MEP50 AlphaLISA enzymatic assay (Comparator) |
Why This Matters
This compound is not a potent PRMT5 inhibitor, making it a valuable negative control or low-affinity reference standard for assay development and validation.
- [1] BindingDB. BDBM50089221 (CHEMBL3577854). Binding affinity to PRMT5-MEP50 complex. Kd = 2.50E+4 nM by SPR. View Source
- [2] BindingDB. BDBM178166 (Compound 208, US10307413). PRMT5/MEP50 AlphaLISA enzyme inhibitory assay. IC50 = 38 nM. View Source
